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Compound of Interest

Compound Name: 2-Hexen-1-ol

Cat. No.: B124871 Get Quote

This technical guide provides a comprehensive overview of the refractive index of cis-2-Hexen-
1-ol, a key physical property for researchers, scientists, and professionals in drug

development. This document includes tabulated data, detailed experimental protocols for its

measurement, and a workflow diagram for clarity.

Data Presentation: Physical and Chemical
Properties
The following table summarizes the key quantitative data for cis-2-Hexen-1-ol, with a focus on

its refractive index.
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Property Value Conditions Source(s)

Refractive Index (n/D) 1.441 20°C [1][2][3][4]

1.4365 - 1.4435 20°C [1][5]

1.437 - 1.445 Not Specified [6]

Molecular Formula C₆H₁₂O [1][3][6][7][8]

Molecular Weight 100.16 g/mol [1][2][3][6][7][8]

Density 0.847 g/mL 25°C [1][2][4]

Boiling Point 166 °C at 1 atm [1][2][4]

Flash Point 59.4 °C Closed Cup [1][2]

Experimental Protocol: Measurement of Refractive
Index using an Abbe Refractometer
The refractive index of a liquid, such as cis-2-Hexen-1-ol, is typically determined using an Abbe

refractometer. This instrument measures the angle at which light is bent, or refracted, as it

passes from the air into the liquid sample.

Materials:

Abbe Refractometer

cis-2-Hexen-1-ol sample

Dropper or pipette

Lint-free lens paper

Solvent for cleaning (e.g., ethanol or isopropanol)

Constant temperature water bath (optional, for high precision)

Procedure:
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Instrument Preparation:

Ensure the refractometer is placed on a stable, level surface.

Turn on the light source for the refractometer.

Clean the surfaces of the main and auxiliary prisms with a suitable solvent and lint-free

lens paper to remove any residual contaminants. Allow the prisms to dry completely.

Calibration (if necessary):

Calibrate the refractometer using a standard liquid with a known refractive index, such as

distilled water (n/D at 20°C = 1.3330).

Apply a few drops of the standard to the prism, close it, and adjust the instrument to match

the known refractive index.

Sample Application:

Using a clean dropper, place 2-3 drops of the cis-2-Hexen-1-ol sample onto the surface of

the main prism.

Carefully lower the auxiliary prism and lock it into place, ensuring the liquid spreads evenly

to form a thin film between the prisms.

Measurement:

Look through the eyepiece. You will see a field of view that is partially light and partially

dark.

Turn the coarse adjustment knob until the boundary line between the light and dark fields

is visible.

If a colored band is visible at the boundary, adjust the chromatic dispersion compensator

to obtain a sharp, black-and-white borderline.

Fine-tune the adjustment knob to precisely center the boundary line on the crosshairs of

the eyepiece.
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Reading and Recording:

Read the refractive index value from the instrument's scale.

Record the temperature at which the measurement was taken, as refractive index is

temperature-dependent. The notation is typically n T/D, where T is the temperature in

degrees Celsius and D refers to the sodium D-line (589 nm), the standard wavelength of

light used.

Cleaning:

After the measurement is complete, open the prisms and clean the sample from both

surfaces using a soft tissue and an appropriate solvent.

Mandatory Visualization
The following diagram illustrates the general workflow for determining the refractive index of a

liquid sample using a refractometer.
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Start: Prepare Refractometer
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Caption: Workflow for Refractive Index Measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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